D-lyxo-Hexose, 2-deoxy-
D-lyxo-Hexose, 2-deoxy-
2-Deoxy-D-galactose is a natural product found in Triticum aestivum with data available.
2-Deoxy-D-glucose is a non-metabolizable glucose analog in which the hydroxyl group at position 2 of glucose is replaced by hydrogen, with potential glycolysis inhibiting and antineoplastic activities. Although the exact mechanism of action has yet to be fully elucidated, upon administration of 2-deoxy-D-glucose (2-DG), this agent competes with glucose for uptake by proliferating cells, such as tumor cells. 2-DG inhibits the first step of glycolysis and therefore prevents cellular energy production, which may result in decreased tumor cell proliferation.
2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity.
2-Deoxy-D-glucose is a non-metabolizable glucose analog in which the hydroxyl group at position 2 of glucose is replaced by hydrogen, with potential glycolysis inhibiting and antineoplastic activities. Although the exact mechanism of action has yet to be fully elucidated, upon administration of 2-deoxy-D-glucose (2-DG), this agent competes with glucose for uptake by proliferating cells, such as tumor cells. 2-DG inhibits the first step of glycolysis and therefore prevents cellular energy production, which may result in decreased tumor cell proliferation.
2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity.
Brand Name:
Vulcanchem
CAS No.:
1949-89-9
VCID:
VC20754771
InChI:
InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2
SMILES:
C(C=O)C(C(C(CO)O)O)O
Molecular Formula:
C6H12O5
Molecular Weight:
164.16 g/mol
D-lyxo-Hexose, 2-deoxy-
CAS No.: 1949-89-9
Reference Standards
VCID: VC20754771
Molecular Formula: C6H12O5
Molecular Weight: 164.16 g/mol
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| Description | 2-Deoxy-D-galactose is a natural product found in Triticum aestivum with data available. 2-Deoxy-D-glucose is a non-metabolizable glucose analog in which the hydroxyl group at position 2 of glucose is replaced by hydrogen, with potential glycolysis inhibiting and antineoplastic activities. Although the exact mechanism of action has yet to be fully elucidated, upon administration of 2-deoxy-D-glucose (2-DG), this agent competes with glucose for uptake by proliferating cells, such as tumor cells. 2-DG inhibits the first step of glycolysis and therefore prevents cellular energy production, which may result in decreased tumor cell proliferation. 2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity. |
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| CAS No. | 1949-89-9 |
| Product Name | D-lyxo-Hexose, 2-deoxy- |
| Molecular Formula | C6H12O5 |
| Molecular Weight | 164.16 g/mol |
| IUPAC Name | 3,4,5,6-tetrahydroxyhexanal |
| Standard InChI | InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2 |
| Standard InChIKey | VRYALKFFQXWPIH-UHFFFAOYSA-N |
| Isomeric SMILES | C(C=O)[C@@H]([C@H]([C@H](CO)O)O)O |
| SMILES | C(C=O)C(C(C(CO)O)O)O |
| Canonical SMILES | C(C=O)C(C(C(CO)O)O)O |
| Melting Point | 146.5 °C |
| Synonyms | 2-deoxy-D-galactose 2-deoxy-lyxo-hexose 2-deoxy-lyxo-hexose, (D)-isome |
| PubChem Compound | 225612 |
| Last Modified | Sep 14 2023 |
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